Equilin 3-Benzoate
Equilin 3-Benzoate
Brand Name:
Vulcanchem
CAS No.:
6030-80-4
VCID:
VC0116386
InChI:
InChI=1S/C25H24O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8-10,15,20,22H,7,11-14H2,1H3/t20-,22+,25+/m1/s1
SMILES:
CC12CCC3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C1CCC2=O
Molecular Formula:
C25H24O3
Molecular Weight:
372.5 g/mol
Equilin 3-Benzoate
CAS No.: 6030-80-4
Reference Standards
VCID: VC0116386
Molecular Formula: C25H24O3
Molecular Weight: 372.5 g/mol
| CAS No. | 6030-80-4 |
|---|---|
| Product Name | Equilin 3-Benzoate |
| Molecular Formula | C25H24O3 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | [(9S,13S,14S)-13-methyl-17-oxo-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-yl] benzoate |
| Standard InChI | InChI=1S/C25H24O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8-10,15,20,22H,7,11-14H2,1H3/t20-,22+,25+/m1/s1 |
| Standard InChIKey | UIXFQXUDHNMOTI-KJWPAHLWSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)[C@@H]1CCC2=O |
| SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C1CCC2=O |
| Canonical SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C1CCC2=O |
| Synonyms | 3-(Benzoyloxy)-estra-1,3,5(10),7-tetraen-17-one; 3-Hydroxy-estra-1,3,5(10),7-tetraen-17-one Benzoate |
| PubChem Compound | 111132 |
| Last Modified | Nov 11 2021 |
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